4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine

• IUPAC Name: 4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine
• InChI: InChI=1S/C5H4ClN5/c6-3-2-1-8-11-4(2)10-5(7)9-3/h1H,(H3,7,8,9,10,11)
• InChI Key: ASKOHPBJRRSUSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC2=C1C(=NC(=N2)N)Cl
• Molecular Formula: C5H4ClN5
• DSSTOX Substance ID: DTXSID90472777
• Molecular Weight: 169.57 g/mol
• CAS RN: 100644-65-3

Description

4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine (4-Cl-PyrP) is an organic compound that has been studied for its biological and medicinal properties. It is a heterocyclic compound, which is composed of a five-membered ring with one nitrogen atom and two nitrogen-containing heterocycles. 4-Cl-PyrP has been studied for its potential therapeutic applications, such as in cancer therapy, due to its ability to inhibit cell growth and promote apoptosis.

Scientific Research Applications

• Pharmacological Intermediates : 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine serves as a convenient intermediate for various disubstituted 1-methyl-1H-pyrazolo[3,4-d]pyrimidines with potential pharmacological uses (Ogurtsov & Rakitin, 2021).

• Pain Treatment : 4-Acylaminopyrazolo[3,4-d]pyrimidines, like compound 9a, show potential as sigma-1 receptor ligands for pain treatment, demonstrating potent antinociceptive properties in mice (Díaz et al., 2017).

• Adenosine Receptor Affinity : Pyrazolo[3,4-d]pyrimidine analogues of 1-methylisoguanosine have shown potent A1 adenosine receptor affinity. Specific substituents at various positions enhance this affinity (Harden et al., 1991).

• Enzyme Inhibition : N-Alkylated pyrazolo[3,4-d]pyrimidine analogs exhibit broad biological activity and inhibit enzymes like acetylcholinesterase and carbonic anhydrase isoforms I and II, suggesting their potential as pharmacological building blocks (Aydin et al., 2021).

• Antitumor Activity : Certain 4-substituted pyrazolo[3,4-d]pyrimidine nucleosides exhibit potential antitumor activity, with specific substituents at the 3 position enhancing this activity (Bhat et al., 1981).

• Antibacterial Properties : 4-Imino-5H-pyrazolo[3,4-d]pyrimidin-5-amines demonstrate moderate to good antibacterial activities against various pathogenic bacteria, suggesting potential for improvement by substituting large electron-donating groups on 6-phenyl rings (Beyzaei et al., 2017).

• Leukemia Treatment : N4-Substituted 4-aminopyrazolo(3,4-d)pyrimidines show moderate to very good growth inhibitory activities against cultured L1210 leukemia and 6410 human leukemic myeloblasts (Hong et al., 1976).

• Cancer and 5-Lipoxygenase Inhibition : Novel pyrazolopyrimidines derivatives are being evaluated for their potential as anticancer and anti-5-lipoxygenase agents, displaying promising structure-activity relationships (Rahmouni et al., 2016).

• NMR Analysis for Identification : Substituted pyrazolo[3,4-d]pyrimidines-4-amines show complete assignment of spectra by two-dimensional NMR techniques, enabling their identification and potential applications in organic synthesis (Rodrigues et al., 2009).

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral - Acute Tox. 4 Dermal - Acute Tox. 4 Inhalation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

The primary target of 4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

This compound acts as an inhibitor of CDK2 . It binds to the active site of CDK2, preventing its interaction with cyclin A2, a protein required for CDK2 activation . This inhibition disrupts the cell cycle progression, leading to the arrest of cell division .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . This disruption in the cell cycle can lead to apoptosis, or programmed cell death, particularly in cancer cells .

Pharmacokinetics

Its molecular weight (16957 g/mol) suggests that it may have good bioavailability, as compounds with a molecular weight under 500 g/mol are generally well-absorbed .

Result of Action

The inhibition of CDK2 by this compound leads to significant cytotoxic activities against various cancer cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines .

Biochemical Analysis

Biochemical Properties

It is known that pyrazolo[3,4-d]pyrimidine derivatives can interact with various enzymes and proteins . The nature of these interactions is largely dependent on the specific structure of the derivative and the biological context.

Cellular Effects

Some pyrazolo[3,4-d]pyrimidine derivatives have shown promising results against L1210, K562, HL-60 cell lines .

Molecular Mechanism

Some pyrazolo[3,4-d]pyrimidine derivatives have been found to inhibit CDK2, a protein kinase involved in cell cycle regulation .

Temporal Effects in Laboratory Settings

It is known that the compound should be stored in a dark place, under an inert atmosphere, at 2-8°C to maintain its stability .

Metabolic Pathways

It is known that pyrazolo[3,4-d]pyrimidine derivatives can be synthesized from 2-amino-4,6-dichloropyrimidine-5-formaldehyde .

Synthesis routes and methods I

Procedure details

To a mixture of 2-amino-4,6-dichloropyrimidine-5-carboxaldehyde (2) (150 g, 0.785 mol), THF (2.7 L) and triethylamine (125 ml) was added anhydrous hydrazine (25.5 ml in 600 ml of water) drop wise over 25 min. Alternatively, hydrazine monohydrate can be used instead of anhydrous hydrazine. The mixture was stirred for 1 h. The solids were filtered off and the filtrate was evaporated to remove about 80% of the THF. Water was added and the resulting precipitate was filtered and dried under vacuum. The solid was then dissolved in a minimum volume of hot DMF and precipitate by addition of water to provide 112 g (85% yield) of 4-chloro-6-aminopyrazolo[3,4-d]pyrimidine (3).

Synthesis routes and methods II

Procedure details

2-Amino-4,6-dichloro-pyrimidine-5-carbaldehyde (5 g, 26.04 mmol) is dissolved in THF (125 ml), Et3N (4.13 ml, 29.6 mmol) is added followed by hydrazine monohydrate (1.19 g, 26.04 mmol) in water (15 ml) and the reaction mixture is stirred at room temperature for 1.5 hours. The organic solvent is removed in vacuo and a further 30 ml of water is added to the reaction mixture. The resulting precipitate is collected by filtration and dried under vacuum to afford the title compound.